3-(3,4-Dihydroxyphenyl)-2-oxopropyl caffeate
3-(3,4-Dihydroxyphenyl)-2-oxopropyl caffeate
Brand Name:
Vulcanchem
CAS No.:
145904-50-3
VCID:
VC0122263
InChI:
InChI=1S/C18H16O7/c19-13(7-12-2-5-15(21)17(23)9-12)10-25-18(24)6-3-11-1-4-14(20)16(22)8-11/h1-6,8-9,20-23H,7,10H2/b6-3+
SMILES:
C1=CC(=C(C=C1CC(=O)COC(=O)C=CC2=CC(=C(C=C2)O)O)O)O
Molecular Formula:
C18H16O7
Molecular Weight:
344.3 g/mol
3-(3,4-Dihydroxyphenyl)-2-oxopropyl caffeate
CAS No.: 145904-50-3
Main Products
VCID: VC0122263
Molecular Formula: C18H16O7
Molecular Weight: 344.3 g/mol
| CAS No. | 145904-50-3 |
|---|---|
| Product Name | 3-(3,4-Dihydroxyphenyl)-2-oxopropyl caffeate |
| Molecular Formula | C18H16O7 |
| Molecular Weight | 344.3 g/mol |
| IUPAC Name | [3-(3,4-dihydroxyphenyl)-2-oxopropyl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C18H16O7/c19-13(7-12-2-5-15(21)17(23)9-12)10-25-18(24)6-3-11-1-4-14(20)16(22)8-11/h1-6,8-9,20-23H,7,10H2/b6-3+ |
| Standard InChIKey | VMNHBRAHVFOYGK-ZZXKWVIFSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1CC(=O)COC(=O)/C=C/C2=CC(=C(C=C2)O)O)O)O |
| SMILES | C1=CC(=C(C=C1CC(=O)COC(=O)C=CC2=CC(=C(C=C2)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1CC(=O)COC(=O)C=CC2=CC(=C(C=C2)O)O)O)O |
| Synonyms | 3-(3,4-dihydroxyphenyl)-2-oxopropyl caffeate petasiphenol |
| PubChem Compound | 6438779 |
| Last Modified | Nov 11 2021 |
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